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Introduction
Conivaptan is a non-peptide dual antagonist of the arginine vasopressin (AVP) V1A and V2

receptors.[1][2][3][4][5] Its primary therapeutic application is in the treatment of euvolemic and

hypervolemic hyponatremia by promoting aquaresis, the excretion of free water without

significant electrolyte loss. In the research setting, Conivaptan is a valuable tool for studying

the vasopressin system and its role in various physiological processes. This document provides

detailed protocols for the preparation of Conivaptan stock solutions using Dimethyl Sulfoxide

(DMSO) for use in in vitro and in vivo studies.

Data Presentation
Conivaptan Hydrochloride Properties

Property Value Source

Molecular Formula C₃₂H₂₆N₄O₂ · HCl Selleck Chemicals

Molecular Weight 535.04 g/mol Selleck Chemicals

Appearance
White to off-white or pale

orange-white powder
U.S. FDA

Water Solubility
Very slightly soluble (0.15

mg/mL at 23°C)
U.S. FDA, DrugBank Online
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Solubility in Organic Solvents
Solvent Solubility Source

DMSO 107 mg/mL (199.98 mM) Selleck Chemicals

DMSO 99 mg/mL (185.03 mM) TargetMol

Ethanol 7 mg/mL Selleck Chemicals, TargetMol

Storage and Stability
Form

Storage
Temperature

Duration Source

Solid Powder -20°C 3 years
Selleck Chemicals,

MCE

Stock Solution in

DMSO
-80°C 1 year Selleck Chemicals

Stock Solution in

DMSO
-20°C 1 month

Selleck Chemicals,

MCE

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Conivaptan Stock Solution in DMSO
This protocol describes the preparation of a 100 mM Conivaptan stock solution in DMSO.

Materials:

Conivaptan hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or clear vials wrapped in aluminum foil

Calibrated analytical balance
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Sterile, disposable pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Pre-weighing Preparation: In a chemical fume hood, allow the Conivaptan hydrochloride

powder and DMSO to equilibrate to room temperature.

Weighing Conivaptan: Tare a sterile vial on the analytical balance. Carefully weigh the

desired amount of Conivaptan hydrochloride powder into the vial. For example, to prepare 1

mL of a 100 mM stock solution, weigh out 53.5 mg of Conivaptan hydrochloride.

Adding DMSO: Using a sterile pipette, add the calculated volume of DMSO to the vial

containing the Conivaptan powder. For the 1 mL of 100 mM solution, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If necessary, sonicate the vial in a water bath for short intervals to aid dissolution.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected vials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution for use in cell

culture experiments. It is crucial to maintain a low final concentration of DMSO in the cell

culture medium to avoid solvent-induced cytotoxicity (typically ≤ 0.5%, with ≤ 0.1% being

preferable).

Materials:

100 mM Conivaptan stock solution in DMSO
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Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or conical tubes

Sterile, disposable pipette tips

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the 100 mM Conivaptan stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and ensure

accurate final concentrations, perform one or more intermediate dilutions in cell culture

medium. For example, to achieve a final concentration of 10 µM in the assay, you could first

prepare a 1 mM intermediate solution by adding 10 µL of the 100 mM stock to 990 µL of cell

culture medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration. For instance, to obtain a 10 µM

final concentration from a 1 mM intermediate solution, add 10 µL of the intermediate solution

to 990 µL of cell culture medium. This results in a final DMSO concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the drug. This is essential to distinguish the effects of the

compound from any effects of the solvent.

Immediate Use: Use the freshly prepared working solutions immediately for treating cells.

Visualizations
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Materials

Procedure

Conivaptan HCl Powder

1. Weigh Conivaptan Powder

Anhydrous DMSO

2. Add DMSO

Sterile Amber Vial Analytical Balance Sterile Pipette

3. Vortex/Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -80°C or -20°C
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Caption: Experimental workflow for preparing Conivaptan stock solution.
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Caption: Conivaptan's mechanism of action on vasopressin signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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